Cas no 1261786-79-1 (3-Chloro-2,5-difluorophenylacetic acid)
1261786-79-1 structure
Product Name:3-Chloro-2,5-difluorophenylacetic acid
CAS No:1261786-79-1
MF:C8H5ClF2O2
MW:206.573908567429
CID:2102184
Update Time:2023-11-19
3-Chloro-2,5-difluorophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2,5-difluorophenylacetic acid
- CID 84040602
-
- Inchi： 1S/C8H5ClF2O2/c9-6-3-5(10)1-4(8(6)11)2-7(12)13/h1,3H,2H2,(H,12,13)
- InChI Key： BHPWHBNLAKHJCL-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1F)CC(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Topological Polar Surface Area: 37.3
3-Chloro-2,5-difluorophenylacetic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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